N-(4-fluorophenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
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Description
N-(4-fluorophenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H17F2N5O3S and its molecular weight is 469.47. The purity is usually 95%.
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Scientific Research Applications
Radioligand Development for PET Imaging
Compounds within the series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, specifically derivatives like DPA-714, have been synthesized and utilized as selective ligands for the translocator protein (18 kDa). The incorporation of fluorine atoms in their structure enables labeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET) to investigate neuroinflammatory processes and microglia activation in conditions such as Alzheimer's disease (Dollé et al., 2008).
Neuroinflammation and Neurodegenerative Disease Studies
These compounds have demonstrated potential in the in vitro and in vivo evaluation for binding to the TSPO, aiding in the early detection of neuroinflammatory processes. Such studies are crucial for understanding the pathological mechanisms of neurodegenerative diseases and developing targeted therapeutic strategies. For example, [18F]DPA-714 has been used to quantify binding in the human brain, providing insights into the distribution and potential of radioligands in diagnosing and monitoring Alzheimer's disease and other neurodegenerative conditions (Golla et al., 2015).
Synthesis and Evaluation of Derivatives for Medical Applications
The synthesis and biological evaluation of various pyrazolo[1,5-a]pyrimidine and related derivatives have expanded understanding of their chemical properties, biological activities, and potential medical applications. This includes their role in imaging, as well as potential therapeutic uses due to their interactions with biological targets such as the TSPO. The research into these compounds' synthesis, labeling, and biological evaluation underlines their significance in medicinal chemistry and drug development (Damont et al., 2015).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F2N5O3S/c1-28-19-17(21(31)29(2)22(28)32)20(27-18(26-19)12-3-5-13(23)6-4-12)33-11-16(30)25-15-9-7-14(24)8-10-15/h3-10H,11H2,1-2H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJJVRMMJJDTKEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)F)SCC(=O)NC4=CC=C(C=C4)F)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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